Cas no 1082853-59-5 (1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol)

• Product Name: 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol
• CAS No: 1082853-59-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5272791
• PubChem ID: 61763198
• Update Time: 2025-10-24

1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-692775
• 1-(3-methylphenyl)-2-(morpholin-4-yl)ethan-1-ol
• 1082853-59-5
• 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol

• Inchi： 1S/C13H19NO2/c1-11-3-2-4-12(9-11)13(15)10-14-5-7-16-8-6-14/h2-4,9,13,15H,5-8,10H2,1H3
• InChI Key： LEJLBFDFXLGGJI-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(C1C=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol

Comprehensive Overview of 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol (CAS No. 1082853-59-5)

1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol, with the CAS number 1082853-59-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a 3-methylphenyl group and a morpholine moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role as a building block for central nervous system (CNS) targeting compounds, given the morpholine group's ability to enhance blood-brain barrier permeability. This aligns with current trends in neuroscience research, where scientists seek innovative ways to address neurological disorders such as Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, the compound's CAS 1082853-59-5 represents an interesting case study in heterocyclic chemistry. The morpholine ring, a six-membered saturated heterocycle containing both nitrogen and oxygen atoms, contributes to the molecule's stability and solubility profile. These characteristics are particularly relevant in modern drug design, where researchers prioritize compounds with improved pharmacokinetic properties. The presence of the 3-methylphenyl group further enhances the molecule's lipophilicity, making it a versatile intermediate for structure-activity relationship studies.

Recent advancements in high-throughput screening technologies have increased demand for specialized compounds like 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol. Pharmaceutical companies and research institutions are actively investigating its potential as a precursor for protein kinase inhibitors, a class of therapeutics that has revolutionized cancer treatment in recent years. The compound's unique structural features may offer new opportunities for developing selective kinase modulators with fewer side effects.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce CAS 1082853-59-5. This includes investigating catalytic methods that reduce waste generation and energy consumption, addressing growing concerns about environmental impact in chemical manufacturing. The compound's molecular architecture presents interesting challenges and opportunities for developing atom-economical synthetic protocols.

The analytical characterization of 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol has become increasingly sophisticated with advancements in spectroscopic techniques. Modern NMR (Nuclear Magnetic Resonance) and mass spectrometry methods allow for precise structural verification, ensuring the compound's purity and quality for research applications. These analytical capabilities are crucial for maintaining reproducibility in pharmaceutical research, where even minor impurities can significantly impact biological activity.

Looking toward future applications, 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol shows promise in the emerging field of proteolysis targeting chimeras (PROTACs). These novel therapeutic agents, which selectively degrade target proteins, require carefully designed linkers and functional groups – areas where this compound's unique structure may prove valuable. The growing interest in targeted protein degradation as a therapeutic strategy has created new opportunities for specialized chemical building blocks.

From a commercial perspective, the demand for CAS 1082853-59-5 reflects broader trends in the fine chemicals market. As pharmaceutical research becomes more specialized, there is increasing need for custom intermediates with precise structural features. Suppliers of research chemicals are responding by expanding their catalogs to include compounds like 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol, often offering them in various quantities and purity grades to meet diverse research needs.

The safety profile and handling requirements of 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol are important considerations for researchers. While not classified as hazardous under standard laboratory conditions, proper storage and handling procedures should always be followed, including the use of appropriate personal protective equipment. These precautions align with the pharmaceutical industry's increasing emphasis on laboratory safety standards and responsible research practices.

In conclusion, 1-(3-Methylphenyl)-2-(morpholin-4-yl)ethan-1-ol (CAS 1082853-59-5) represents an important compound at the intersection of medicinal chemistry and drug development. Its unique structural features and potential applications in various therapeutic areas make it a valuable tool for researchers exploring new frontiers in pharmaceutical science. As the field continues to evolve, this compound will likely play an increasingly important role in the discovery of next-generation therapeutics.